Cas no 2580206-86-4 (5-2-(aminomethyl)pyrrolidin-1-ylpyrazine-2-carboxylic acid)

• Product Name: 5-2-(aminomethyl)pyrrolidin-1-ylpyrazine-2-carboxylic acid
• CAS No: 2580206-86-4
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• CID: 5662449
• PubChem ID: 165886022
• Update Time: 2025-10-30

5-2-(aminomethyl)pyrrolidin-1-ylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27728066
• 2580206-86-4
• 5-[2-(aminomethyl)pyrrolidin-1-yl]pyrazine-2-carboxylic acid
• 5-2-(aminomethyl)pyrrolidin-1-ylpyrazine-2-carboxylic acid

• Inchi： 1S/C10H14N4O2/c11-4-7-2-1-3-14(7)9-6-12-8(5-13-9)10(15)16/h5-7H,1-4,11H2,(H,15,16)
• InChI Key： LKCKCICWJUUDNS-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=N1)N1CCCC1CN)=O

Computed Properties

• Exact Mass: 222.11167570g/mol
• Monoisotopic Mass: 222.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 92.3Ų

Additional information on 5-2-(aminomethyl)pyrrolidin-1-ylpyrazine-2-carboxylic acid

Recent Advances in the Study of 5-2-(aminomethyl)pyrrolidin-1-ylpyrazine-2-carboxylic acid (CAS: 2580206-86-4)

The compound 5-2-(aminomethyl)pyrrolidin-1-ylpyrazine-2-carboxylic acid (CAS: 2580206-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-pyrazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

One of the key areas of research has been the exploration of this compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-2-(aminomethyl)pyrrolidin-1-ylpyrazine-2-carboxylic acid exhibits selective inhibition of cyclooxygenase-2 (COX-2), with minimal effects on COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study utilized molecular docking and kinetic assays to validate its binding affinity and inhibitory potency, providing a solid foundation for further preclinical development.

In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's potential in oncology. A preprint article from BioRxiv (2024) reported that derivatives of 5-2-(aminomethyl)pyrrolidin-1-ylpyrazine-2-carboxylic acid displayed significant cytotoxicity against certain cancer cell lines, including triple-negative breast cancer (TNBC) and glioblastoma. The researchers employed high-throughput screening and proteomic analysis to identify the compound's interaction with key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer. These findings underscore the molecule's versatility and its potential as a multi-targeted therapeutic agent.

Another notable advancement is the development of novel synthetic routes for 5-2-(aminomethyl)pyrrolidin-1-ylpyrazine-2-carboxylic acid, as described in a recent publication in Organic Letters (2024). The authors introduced a streamlined, high-yield synthesis protocol that reduces the number of steps and improves overall efficiency. This methodological improvement is expected to facilitate large-scale production and further pharmacological evaluation, addressing one of the key challenges in transitioning from bench to bedside.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 5-2-(aminomethyl)pyrrolidin-1-ylpyrazine-2-carboxylic acid. Current research is focused on structural modifications to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials, with preliminary data expected in the next two years.

In conclusion, 5-2-(aminomethyl)pyrrolidin-1-ylpyrazine-2-carboxylic acid (CAS: 2580206-86-4) represents a compelling candidate for further investigation in drug discovery. Its diverse biological activities and recent advancements in synthesis and mechanistic understanding position it as a molecule of high interest in the chemical biology and pharmaceutical communities. Ongoing research will be critical in unlocking its full therapeutic potential and addressing existing limitations.